Cas no 13052-97-6 (5,6,7,8-Tetrahydronaphthalene-1-carboxamide)

• Product Name: 5,6,7,8-Tetrahydronaphthalene-1-carboxamide
• CAS No: 13052-97-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD16037297
• CID: 1088787
• PubChem ID: 21195715
• Update Time: 2025-10-17

5,6,7,8-Tetrahydronaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydronaphthalene-1-carboxamide
• DTXSID30611300
• 13052-97-6
• MFCD16037297
• 1-Naphthalenecarboxamide, 5,6,7,8-tetrahydro-
• SCHEMBL3124135

• MDL： MFCD16037297
• Inchi： 1S/C11H13NO/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h3,5,7H,1-2,4,6H2,(H2,12,13)
• InChI Key： GRWXJRHEMNQLLE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=C1CCCC2)N

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 5,6,7,8-Tetrahydronaphthalene-1-carboxamide

Introduction to 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6)

5,6,7,8-Tetrahydronaphthalene-1-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 13052-97-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its naphthalene core with a tetrahydropyran ring at the 1-position and an amide functional group at the 1-carboxyl position, has garnered considerable attention due to its structural versatility and potential applications in medicinal chemistry. The unique arrangement of its aromatic and heterocyclic systems makes it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6) consists of a partially hydrogenated naphthalene ring system, which is often employed in drug design to modulate lipophilicity and metabolic stability. The presence of the amide group introduces polarity and potential hydrogen bonding capabilities, which are critical for interactions with biological targets such as enzymes and receptors. These features have positioned this compound as a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6) and biological macromolecules. Researchers have leveraged these tools to identify potential binding pockets and optimize the compound’s pharmacophore for enhanced efficacy. The tetrahydropyran ring segment is particularly noteworthy, as it can serve as a rigid or flexible linker depending on the substituents present. This adaptability makes it an attractive building block for designing molecules with tailored properties.

The synthesis of 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6) has been refined through multiple pathways, including cyclization reactions and amide formation techniques. Modern synthetic methodologies often emphasize efficiency and sustainability, with recent studies focusing on greener approaches that minimize waste and reduce energy consumption. For instance, catalytic hydrogenation techniques have been employed to construct the tetrahydropyran ring under mild conditions, aligning with the growing emphasis on environmentally conscious chemistry.

One of the most compelling aspects of 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6) is its role as a precursor in the synthesis of more complex derivatives. By modifying its substituents or extending its core structure, chemists can generate a diverse array of molecules with distinct biological activities. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of various enzymes implicated in diseases such as cancer and inflammation. The ability to fine-tune its chemical properties makes it an indispensable tool in drug discovery pipelines.

The pharmacological profile of 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6) has been extensively investigated in recent research endeavors. Studies have highlighted its potential as a modulator of pathways relevant to neurological disorders, cardiovascular diseases, and metabolic conditions. The amide group’s ability to engage in hydrogen bonding with target proteins suggests that it can be engineered to achieve high selectivity and potency. Furthermore, its lipophilic nature allows for efficient membrane penetration, enhancing its bioavailability.

Recent breakthroughs in biocatalysis have also opened new avenues for exploring the applications of 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6). Enzymatic methods have been developed to functionalize this scaffold in a highly regioselective manner, enabling the rapid construction of libraries of derivatives for high-throughput screening. Such innovations are accelerating the discovery process by reducing reliance on traditional synthetic routes that can be time-consuming and resource-intensive.

The regulatory landscape surrounding compounds like 5,6,7,8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6) is designed to ensure their safe handling and responsible use in research settings. Compliance with guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for researchers aiming to translate laboratory findings into clinical applications. These regulations underscore the importance of rigorous testing and characterization before moving from bench-scale synthesis to larger-scale production.

In conclusion,5, 6, 7, 8-Tetrahydronaphthalene-1-carboxamide (CAS No. 13052-97-6) represents a cornerstone in modern pharmaceutical research due to its structural complexity and functional diversity. The ongoing exploration of its synthetic pathways and pharmacological effects continues to yield exciting possibilities for therapeutic intervention across multiple disease areas. The integration of cutting-edge technologies into its study promises to further enhance our understanding of how such molecules can be optimized for clinical use.